Cas no 68266-24-0 (Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI))
68266-24-0 structure
Product Name:Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI)
CAS No:68266-24-0
MF:C18H22O2
MW:270.366085529327
CID:519573
PubChem ID:100424
Update Time:2025-04-19
Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI)
- 3-[4-(3-hydroxyphenyl)hexan-3-yl]phenol
- NSC-366211
- Phenol, 3,3'-(1,2-diethyl-1,2-ethanediyl)bis-
- NSC 297170
- NSC-297170
- SCHEMBL5014485
- Phenol,3'-(1,2-diethyl-1,2-ethanediyl)bis-
- 68266-24-0
- CHEMBL18268
- PD181164
- DTXSID90987795
- 1,2-Diethyl-1,2-bis(3'-hydroxyphenyl)ethane
- NSC366211
- 3,4-bis(3'-hydroxyphenyl)hexane
- 3,3'-(Hexane-3,4-diyl)diphenol
- NSC297170
-
- Inchi: 1S/C18H22O2/c1-3-17(13-7-5-9-15(19)11-13)18(4-2)14-8-6-10-16(20)12-14/h5-12,17-20H,3-4H2,1-2H3
- InChI Key: KUJAWCSIKNKXLL-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C(CC)C(C1C=CC=C(C=1)O)CC
Computed Properties
- Exact Mass: 270.161979940g/mol
- Monoisotopic Mass: 270.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 40.5Ų
Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
68266-24-0 (Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI)) Related Products
- 1131-60-8(4-Cyclohexylphenol)
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- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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